Cas no 1158682-62-2 (4-methyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1158682-62-2
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 5186597
• PubChem ID: 28935320
• Update Time: 2025-08-04

4-methyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(4-piperidinyl)-

• Inchi： 1S/C8H14N4S/c1-12-7(10-11-8(12)13)6-2-4-9-5-3-6/h6,9H,2-5H2,1H3,(H,11,13)
• InChI Key： GFUXLYVFHZNFAK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCNCC2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 0
• Topological Polar Surface Area: 71.8

Additional information on 4-methyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol

Introduction to CAS No. 1158682-62-2: 4-Methyl-5-(Piperidin-4-Yl)-4H-1,2,4-Triazole-3-Thiol

The compound CAS No. 1158682-62-2, also known as 4-Methyl-5-(Piperidin-4-Yl)-4H-1,2,4-Triazole-3-Thiol, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their diverse chemical properties and biological activities. The structure of this molecule combines a triazole ring with a piperidine group and a thiol functional group, making it a versatile compound for further exploration.

The synthesis of 4-Methyl-5-(Piperidin-4-Yl)-4H-1,2,4-Triazole-3-Thiol involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical factors for its potential use in pharmaceutical or material science applications.

One of the most promising aspects of this compound is its potential in drug discovery. Triazoles are known for their ability to act as bioisosteres or scaffolds in medicinal chemistry due to their stability and ability to form hydrogen bonds. The presence of the piperidine group adds further complexity to the molecule, potentially enhancing its binding affinity to target proteins or enzymes. Recent research has explored its activity against various enzymes, including kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory drugs.

In addition to its pharmacological potential, 4-Methyl-5-(Piperidin-4-Yl)-4H-1,2,4-Triazole has shown interesting properties in material science. Its thiol group makes it a candidate for use in thiolene click chemistry or as a building block for constructing complex materials such as polymers or metalloorganic frameworks (MOFs). These applications leverage the molecule's ability to form strong covalent bonds under specific conditions.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been measured to optimize its formulation for drug delivery systems. Furthermore, its thermal stability has been evaluated using techniques like differential scanning calorimetry (DSC), providing insights into its suitability for high-throughput screening processes.

Recent advancements in computational chemistry have also contributed significantly to understanding the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic properties due to the conjugation between the triazole ring and the piperidine group. These insights are valuable for predicting its reactivity in different chemical environments.

In conclusion, CAS No. 1158682-62-2 (4-Methyl-5-(Piperidin-yl)-Triazole-Thiol) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied studies. As ongoing research continues to uncover new aspects of this molecule's properties and applications, it is poised to play a significant role in advancing scientific knowledge and technological innovations.